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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618386 Get Quote

TM5275 Sodium Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with TM5275 sodium in DMSO and other solvents.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My TM5275 sodium is not dissolving properly in DMSO. What could be the issue?

A1: Difficulty dissolving TM5275 sodium in DMSO can arise from several factors. The most

common issue is the presence of moisture in the DMSO.[1][2] DMSO is highly hygroscopic,

meaning it readily absorbs moisture from the atmosphere. This absorbed water can

significantly reduce the solubility of TM5275 sodium.[1][2]

Troubleshooting Steps:

Use fresh, anhydrous DMSO: Always use a new, unopened bottle of anhydrous or molecular

biology grade DMSO.

Proper Storage: Store DMSO in a dry, tightly sealed container.
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Sonication/Heating: If precipitation occurs, gentle heating and/or sonication can help dissolve

the compound.[2]

Q2: What is the maximum solubility of TM5275 sodium in DMSO?

A2: The reported solubility of TM5275 sodium in DMSO varies slightly among suppliers, but it

is generally high. For consistent results, it is recommended to prepare stock solutions at a

concentration that is comfortably below the maximum reported solubility.

Q3: TM5275 sodium is insoluble in water and ethanol. How can I prepare it for in vivo studies?

A3: While TM5275 sodium is insoluble in aqueous solutions and ethanol, it can be formulated

for in vivo administration using a co-solvent system.[1][3] These formulations typically use a

small amount of a DMSO stock solution, which is then mixed with other vehicles like PEG300,

Tween-80, saline, or corn oil.[1][2]

Quantitative Solubility Data
The following table summarizes the solubility of TM5275 sodium in various solvents and

vehicle formulations as reported by different suppliers.
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Solvent/Vehicle
System

Reported Solubility Supplier/Source Notes

DMSO
100 mg/mL (~183.83

mM)
Selleck Chemicals

Emphasizes using

fresh DMSO as

moisture can reduce

solubility.[1]

DMSO
62.5 mg/mL (~114.90

mM)
MedchemExpress

Recommends using

newly opened DMSO

and notes that

sonication may be

needed.[2]

DMSO Soluble to 100 mM R&D Systems

DMSO 20 mg/mL Cayman Chemical

Water Insoluble Selleck Chemicals

Ethanol Insoluble Selleck Chemicals

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (~4.60

mM)
MedchemExpress

This formulation

results in a clear

solution.[2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (~4.60

mM)
MedchemExpress

This formulation

results in a clear

solution.[2]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (~4.60

mM)
MedchemExpress

DMF 33 mg/mL Cayman Chemical

DMF:PBS (pH 7.2)

(1:8)
0.11 mg/mL Cayman Chemical

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL TM5275 Sodium Stock Solution in DMSO
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Weigh the desired amount of TM5275 sodium powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of

100 mg/mL.

Vortex the solution thoroughly.

If full dissolution is not achieved, sonicate the tube in a water bath for 5-10 minutes or gently

warm the solution.

Store the stock solution at -20°C or -80°C for long-term stability.[2]

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is for a final concentration of ≥ 2.5 mg/mL in a vehicle of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline.[2]

Prepare a concentrated stock solution of TM5275 sodium in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, add the solvents in the following order, ensuring

complete mixing after each addition:

400 µL of PEG300

100 µL of the 25 mg/mL TM5275 sodium in DMSO stock solution

50 µL of Tween-80

450 µL of Saline

The final solution should be clear. This formulation should be used immediately for optimal

results.[1]
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Caption: Experimental workflow for preparing TM5275 sodium solutions.
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Caption: TM5275 inhibits PAI-1, promoting fibrinolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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